Cas no 2229296-69-7 (2-(3-bromo-2,2-dimethylpropyl)-4-fluoro-1-methoxybenzene)

• Product Name: 2-(3-bromo-2,2-dimethylpropyl)-4-fluoro-1-methoxybenzene
• CAS No: 2229296-69-7
• MF: C₁₂H₁₆BrFO
• MW: 275.157246589661
• CID: 6255178
• PubChem ID: 165712703
• Update Time: 2025-06-07

2-(3-bromo-2,2-dimethylpropyl)-4-fluoro-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,2-dimethylpropyl)-4-fluoro-1-methoxybenzene
• EN300-1938711
• 2229296-69-7

• Inchi： 1S/C12H16BrFO/c1-12(2,8-13)7-9-6-10(14)4-5-11(9)15-3/h4-6H,7-8H2,1-3H3
• InChI Key： PTYUXQISPGIONS-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=C(C=CC=1OC)F

Computed Properties

• Exact Mass: 274.03686g/mol
• Monoisotopic Mass: 274.03686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(3-bromo-2,2-dimethylpropyl)-4-fluoro-1-methoxybenzene

Introduction to 2-(3-bromo-2,2-dimethylpropyl)-4-fluoro-1-methoxybenzene (CAS No. 2229296-69-7)

2-(3-bromo-2,2-dimethylpropyl)-4-fluoro-1-methoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2229296-69-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic hydrocarbons with functional groups that make it a versatile intermediate in the synthesis of biologically active molecules. The presence of both bromo and fluoro substituents, along with a methoxy group, endows this molecule with unique electronic and steric properties that are highly valuable in drug design and development.

The structural framework of 2-(3-bromo-2,2-dimethylpropyl)-4-fluoro-1-methoxybenzene consists of a benzene ring substituted with a bromine atom at the 3-position, a fluoro atom at the 4-position, and a methoxy group at the 1-position. The 3-bromo-2,2-dimethylpropyl side chain adds an additional layer of complexity, providing a bulky substituent that can influence both the solubility and binding affinity of the compound in biological systems. This particular arrangement of functional groups makes it an attractive candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the benefits of halogenated aromatic compounds. The bromine and fluoro atoms in 2-(3-bromo-2,2-dimethylpropyl)-4-fluoro-1-methoxybenzene serve as excellent handles for further chemical modifications, such as cross-coupling reactions, which are widely employed in the synthesis of complex pharmaceutical molecules. These reactions often proceed with high efficiency and selectivity, making them indispensable tools in modern drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that halogenated aromatic compounds can exhibit potent activity against enzymes involved in cancer metabolism and inflammation. The methoxy group in 2-(3-bromo-2,2-dimethylpropyl)-4-fluoro-1-methoxybenzene can also serve as a point for interaction with biological targets, enhancing binding affinity through hydrogen bonding or other non-covalent interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and pharmacological properties of such compounds with remarkable accuracy. Molecular docking simulations have been particularly useful in identifying how 2-(3-bromo-2,2-dimethylpropyl)-4-fluoro-1-methoxybenzene interacts with proteins and other biomolecules. These studies have provided valuable insights into its potential as a lead compound for drug development.

The synthesis of 2-(3-bromo-2,2-dimethylpropyl)-4-fluoro-1-methoxybenzene involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of fluorinated precursors followed by methylation and subsequent side chain functionalization. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing both reaction times and waste generation.

In conclusion, 2-(3-bromo-2,2-dimethylpropyl)-4-fluoro-1-methoxybenzene (CAS No. 2229296-69-7) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and reactivity make it a valuable intermediate in pharmaceutical synthesis, with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are poised to play a crucial role in the next generation of medicines.